molecular formula C20H24N2 B1608602 5H-Dibenz(b,f)azepine, 10,11-dihydro-2-(1-piperidinylmethyl)- CAS No. 64097-56-9

5H-Dibenz(b,f)azepine, 10,11-dihydro-2-(1-piperidinylmethyl)-

Cat. No. B1608602
CAS RN: 64097-56-9
M. Wt: 292.4 g/mol
InChI Key: LVIUATNZUAAENC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5H-Dibenz(b,f)azepine, 10,11-dihydro-2-(1-piperidinylmethyl)- is a useful research compound. Its molecular formula is C20H24N2 and its molecular weight is 292.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5H-Dibenz(b,f)azepine, 10,11-dihydro-2-(1-piperidinylmethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5H-Dibenz(b,f)azepine, 10,11-dihydro-2-(1-piperidinylmethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

64097-56-9

Product Name

5H-Dibenz(b,f)azepine, 10,11-dihydro-2-(1-piperidinylmethyl)-

Molecular Formula

C20H24N2

Molecular Weight

292.4 g/mol

IUPAC Name

3-(piperidin-1-ylmethyl)-6,11-dihydro-5H-benzo[b][1]benzazepine

InChI

InChI=1S/C20H24N2/c1-4-12-22(13-5-1)15-16-8-11-20-18(14-16)10-9-17-6-2-3-7-19(17)21-20/h2-3,6-8,11,14,21H,1,4-5,9-10,12-13,15H2

InChI Key

LVIUATNZUAAENC-UHFFFAOYSA-N

SMILES

C1CCN(CC1)CC2=CC3=C(C=C2)NC4=CC=CC=C4CC3

Canonical SMILES

C1CCN(CC1)CC2=CC3=C(C=C2)NC4=CC=CC=C4CC3

Other CAS RN

64097-56-9

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.